Cas no 2229001-60-7 (3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine
• CAS No: 2229001-60-7
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6352449
• PubChem ID: 165797608
• Update Time: 2025-07-12

3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine
• 2229001-60-7
• EN300-1905323
• 3-[(5-bromo-3-methylfuran-2-yl)oxy]-3-methylazetidine

• Inchi： 1S/C9H12BrNO2/c1-6-3-7(10)12-8(6)13-9(2)4-11-5-9/h3,11H,4-5H2,1-2H3
• InChI Key： PUSZQNISVBDNJD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(O1)OC1(C)CNC1

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine

Introduction to 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine (CAS No. 2229001-60-7)

3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine, identified by its CAS number 2229001-60-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug development and synthetic chemistry.

The molecular structure of 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine consists of an azetidine ring substituted with a bromo-substituted furan moiety. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The presence of both bromine and methyl groups on the furan ring enhances its reactivity, making it a valuable building block for various pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The azetidine ring, known for its stability and ability to mimic certain biological functionalities, has been widely studied for its potential in creating novel therapeutic agents. The addition of a bromo group further increases the compound's utility, as bromine is often employed in cross-coupling reactions, which are pivotal in modern drug synthesis.

One of the most compelling aspects of 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine is its role in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop new analogs with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit promising activity against various therapeutic targets, including enzymes involved in inflammation and cancer pathways.

The bromine substituent on the furan ring is particularly noteworthy, as it serves as an excellent handle for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been instrumental in the development of numerous FDA-approved drugs. The ability to introduce diverse functional groups at specific positions within the molecule allows for fine-tuning of its pharmacological properties, making it an invaluable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have further expanded the applications of 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine. Techniques such as transition metal-catalyzed coupling reactions and organometallic chemistry have enabled the efficient construction of intricate molecular frameworks. These methods have not only improved the yield and purity of the final products but also opened up new avenues for structural diversification.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential therapeutic benefits. Preclinical studies have demonstrated that certain analogs exhibit significant activity against disease-causing targets without exhibiting undesirable side effects. This has spurred further research into optimizing synthetic routes and developing novel derivatives with improved pharmacokinetic profiles.

The versatility of 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine extends beyond pharmaceutical applications. It has also found utility in materials science, where its unique structural features contribute to the development of advanced polymers and functional materials. The ability to incorporate this compound into larger molecular systems has led to innovative solutions in areas such as drug delivery systems and smart materials.

In conclusion, 3-(5-bromo-3-methylfuran-2-yl)oxy-3-methylazetidine (CAS No. 2229001-60-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents, synthetic intermediates, and advanced materials. As our understanding of its properties continues to grow, so too will its impact on scientific innovation and technological advancement.